Cas no 1234-18-0 (Benzoic acid,3-[[(3-carboxyphenyl)sulfonyl]thio]- (9CI))

• Product Name: Benzoic acid,3-[[(3-carboxyphenyl)sulfonyl]thio]- (9CI)
• CAS No: 1234-18-0
• MF: C₁₄H₁₀O₆S₂
• MW: 338.355601787567
• CID: 169107
• PubChem ID: 334892
• Update Time: 2025-04-19

Benzoic acid,3-[[(3-carboxyphenyl)sulfonyl]thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[[(3-carboxyphenyl)sulfonyl]thio]- (9CI)
• 3-(3-carboxyphenyl)sulfonylsulfanylbenzoic acid
• 3-(((3-Carboxyphenyl)sulfonyl)thio)benzoic acid
• 3-{[(3-Carboxyphenyl)sulfonyl]thio}benzoic acid
• AC1L7GC8
• AG-D-50421
• CHEMBL119983
• CTK4B3501
• NSC342015
• NSC-342015
• SZ5E435VM3
• Benzoic acid, m-thiosulfo-, S-m-carboxyphenyl ester
• Benzoic acid, 3-[[(3-carboxyphenyl)sulfonyl]thio]-
• 1234-18-0
• DTXSID10154003
• NSC 342015

• Inchi： 1S/C14H10O6S2/c15-13(16)9-3-1-5-11(7-9)21-22(19,20)12-6-2-4-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： ZLXBDOQCIJHJQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(=O)(=O)SC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 337.9919
• Monoisotopic Mass: 337.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 644.3°Cat760mmHg
• Flash Point: 343.4°C
• Refractive Index: 1.719
• PSA: 108.74
• LogP: 3.64480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives